Cas no 2229545-12-2 (4-(1H-pyrrol-3-yloxy)piperidine)

• Product Name: 4-(1H-pyrrol-3-yloxy)piperidine
• CAS No: 2229545-12-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6259558
• PubChem ID: 165947834
• Update Time: 2025-10-24

4-(1H-pyrrol-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrol-3-yloxy)piperidine
• EN300-1789837
• 2229545-12-2

• Inchi： 1S/C9H14N2O/c1-4-10-5-2-8(1)12-9-3-6-11-7-9/h3,6-8,10-11H,1-2,4-5H2
• InChI Key： CXPSIDVABUPXHV-UHFFFAOYSA-N
• SMILES： O(C1C=CNC=1)C1CCNCC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37Ų

Additional information on 4-(1H-pyrrol-3-yloxy)piperidine

Comprehensive Overview of 4-(1H-pyrrol-3-yloxy)piperidine (CAS No. 2229545-12-2)

4-(1H-pyrrol-3-yloxy)piperidine (CAS No. 2229545-12-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a piperidine ring linked to a pyrrole moiety via an oxygen bridge, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, enzyme inhibition, and receptor modulation.

The growing demand for novel small-molecule drugs has propelled interest in compounds like 4-(1H-pyrrol-3-yloxy)piperidine. Its structural framework is often explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where piperidine derivatives are known to exhibit bioactive properties. Additionally, its pyrrole component is a common motif in anticancer agents and anti-inflammatory drugs, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 2229545-12-2 serves as a valuable building block for medicinal chemistry projects. Its oxygen-linked heterocycles offer opportunities for further functionalization, enabling the development of highly selective inhibitors or agonists. Recent studies highlight its role in optimizing drug bioavailability and blood-brain barrier permeability, addressing key challenges in CNS drug development.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 4-(1H-pyrrol-3-yloxy)piperidine. The compound's relevance to biodegradable materials and catalysis further expands its industrial applicability. As the pharmaceutical industry shifts toward environmentally friendly processes, this compound could play a pivotal role in reducing synthetic waste.

For those searching "piperidine-pyrrole derivatives uses" or "CAS 2229545-12-2 suppliers," it's important to note that this compound is primarily utilized in research settings. Its mechanistic studies and structure-activity relationships (SAR) are frequently discussed in academic literature, particularly in journals focusing on organic synthesis and drug design.

In summary, 4-(1H-pyrrol-3-yloxy)piperidine (CAS No. 2229545-12-2) represents a promising scaffold for innovative therapeutics and material science. Its dual heterocyclic architecture positions it at the intersection of cutting-edge research and industrial applications, making it a compound of enduring scientific interest.